Cas no 96553-96-7 ((3beta,5alpha,20S)-N~20~,N~20~-dimethylpregnane-3,20-diamine dihydrochloride)

(3beta,5alpha,20S)-N~20~,N~20~-dimethylpregnane-3,20-diamine dihydrochloride structure
96553-96-7 structure
Product Name:(3beta,5alpha,20S)-N~20~,N~20~-dimethylpregnane-3,20-diamine dihydrochloride
CAS No:96553-96-7
MF:C23H44Cl2N2
MW:419.51486492157
CID:1990385
PubChem ID:185434
Update Time:2025-04-21

(3beta,5alpha,20S)-N~20~,N~20~-dimethylpregnane-3,20-diamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • (3beta,5alpha,20S)-N~20~,N~20~-dimethylpregnane-3,20-diamine dihydrochloride
    • N~20~,N~20~-Dimethylpregnane-3,20-diamine--hydrogen chloride (1/2)
    • Chonemorphine HCl
    • DTXSID50914466
    • 96553-96-7
    • 5alpha-Pregnane-3beta,20alpha-diamine, N20,N20-dimethyl-, dihydrochloride
    • Chonemorphine dihydrochloride
    • Inchi: 1S/C23H42N2.2ClH/c1-15(25(4)5)19-8-9-20-18-7-6-16-14-17(24)10-12-22(16,2)21(18)11-13-23(19,20)3;;/h15-21H,6-14,24H2,1-5H3;2*1H/t15-,16-,17-,18-,19+,20-,21-,22-,23+;;/m0../s1
    • InChI Key: JLJIGVDIYQZJBL-AICXAXPFSA-N
    • SMILES: Cl.Cl.N(C)(C)[C@@H](C)[C@H]1CC[C@H]2[C@@H]3CC[C@H]4C[C@H](CC[C@]4(C)[C@H]3CC[C@@]21C)N

Computed Properties

  • Exact Mass: 418.2881548Da
  • Monoisotopic Mass: 418.2881548Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 2
  • Complexity: 502
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 9
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.3Ų
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